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Compound of Interest

Compound Name: Cupric hydroxide

Cat. No.: B174182 Get Quote

This guide provides an in-depth exploration of cupric hydroxide, focusing on its essential

chemical identifiers, detailed safety protocols, and handling procedures. Designed for

researchers, scientists, and professionals in drug development, this document synthesizes

critical data to ensure safe and effective laboratory use.

Core Identification and Properties
Cupric hydroxide, chemically designated as Copper(II) hydroxide with the formula Cu(OH)₂, is

a well-known inorganic compound. It typically appears as a pale greenish-blue or bluish-green

solid.[1] The definitive identifier for this compound is its CAS (Chemical Abstracts Service)

number.

CAS Number: 20427-59-2[2][3][4][5]

This unique numerical identifier is crucial for unambiguous identification in procurement, safety

data sheet (SDS) management, and regulatory compliance.

Key Physicochemical Properties:
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Property Value Source

Molecular Formula Cu(OH)₂ [3][5]

Molar Mass 97.561 g/mol [1]

Appearance Blue or blue-green solid [1]

Density 3.368 g/cm³ [1]

Melting Point
Decomposes at 80 °C (176 °F;

353 K)
[1]

Solubility in water Negligible [1]

While its solubility in water is low, it is soluble in ammonium hydroxide.[1] It's important to note

that some commercial forms sold as "stabilized" cupric hydroxide may be a mixture of

copper(II) carbonate and hydroxide.[1]

Hazard Identification and Safety Profile
A thorough understanding of the hazards associated with cupric hydroxide is paramount for

safe handling in a laboratory setting. The following information is synthesized from various

Safety Data Sheets (SDS).

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[6][7]

Acute Toxicity, Inhalation (Category 3): Fatal if inhaled.[6][8]

Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.[6][8]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[8]

Hazardous to the Aquatic Environment, Long-term Hazard (Category 1): Very toxic to aquatic

life with long-lasting effects.[6][7]

Visualization of Key Hazards:
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Preparation Handling Cleanup & Disposal

Don PPE Verify Fume Hood Operation Assemble Equipment Weigh Cu(OH)2 in Hood Transfer to Reaction Vessel Perform Experiment Decontaminate Glassware Dispose of Waste Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Step-by-step safe handling workflow for cupric hydroxide.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.
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Exposure Route First-Aid Protocol Source

Inhalation

Remove the victim to fresh air

and keep them at rest in a

position comfortable for

breathing. If not breathing,

provide artificial respiration.

Seek immediate medical

attention.

[8]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water for at least 15 minutes

while removing contaminated

clothing. Seek medical

attention if irritation develops.

[7][9]

Eye Contact

Immediately rinse cautiously

with water for several minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing for at least 15

minutes. Seek immediate

medical attention.

[8][9]

Ingestion

Rinse mouth thoroughly with

water. Do NOT induce

vomiting. Call a physician or

poison control center

immediately.

[6][8]

Stability and Reactivity
Cupric hydroxide is generally stable under normal storage conditions. [10]However, it is

important to be aware of the following:

Conditions to Avoid: Incompatible materials, excess heat, and dust generation. [10]*

Incompatible Materials: Strong acids.
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Hazardous Decomposition Products: Upon heating, it decomposes to form copper(II) oxide

and water. [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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